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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the pivotal Phase 3 clinical trial data for

lasmiditan (SAMURAI and SPARTAN trials). It offers an objective comparison of lasmiditan's

performance against other key acute migraine treatments, including triptans (sumatriptan,

eletriptan, rizatriptan) and CGRP inhibitors (ubrogepant, rimegepant). Detailed experimental

methodologies and signaling pathways are presented to support a thorough evaluation by

researchers, scientists, and drug development professionals.

Executive Summary
Lasmiditan, a selective serotonin 5-HT1F receptor agonist, represents a distinct class of acute

migraine therapeutics. Unlike triptans, it lacks vasoconstrictive activity, offering a potential

advantage for patients with or at risk for cardiovascular conditions.[1][2] The Phase 3 clinical

development program, primarily the SAMURAI and SPARTAN trials, has demonstrated the

efficacy and safety of lasmiditan in the acute treatment of migraine. This guide synthesizes the

key findings from these trials and provides a comparative landscape against established and

newer treatment options.
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Data Presentation: Comparative Efficacy and Safety
The following tables summarize the key quantitative data from the pivotal clinical trials of

lasmiditan and its comparators.

Table 1: Efficacy of Lasmiditan in Phase 3 Trials (SAMURAI & SPARTAN - Pooled Data)

Endpoint (at 2
hours post-
dose)

Placebo
Lasmiditan 50
mg

Lasmiditan
100 mg

Lasmiditan
200 mg

Pain Freedom 18.3% 28.6% 29.9% 35.6%

Most

Bothersome

Symptom (MBS)

Free

31.5% 40.8% 42.6% 44.7%

Sustained Pain

Freedom (24

hours)

10.3% 17.4% 16.9% 21.2%

Sustained Pain

Freedom (48

hours)

9.6% 14.9% 15.2% 18.4%

Source: Pooled data from SAMURAI and SPARTAN trials.[3]

Table 2: Comparative Efficacy of Acute Migraine Treatments (2 hours post-dose)
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Drug Dose Pain Freedom Pain Relief

Lasmiditan 200 mg 32.2% - 38.8%[4] -

Sumatriptan 100 mg ~32%[5] ~61%[5]

Eletriptan 40 mg 32%[6] 62%[6]

Rizatriptan 10 mg - 71%[7]

Ubrogepant 50 mg 20.5%[8] -

Rimegepant 75 mg 20.6%[9] 58.6%[9]

Placebo (Lasmiditan

Trials)
- 15.3% - 21.3%[4] -

Placebo

(Triptan/Gepant Trials)
- ~11% - 14.3%[5][8] ~19% - 44.6%[6][7][9]

Table 3: Common Treatment-Emergent Adverse Events (TEAEs) of Lasmiditan (SAMURAI &

SPARTAN - Integrated Data)

Adverse Event
Placebo
(n=1262)

Lasmiditan 50
mg (n=654)

Lasmiditan
100 mg
(n=1265)

Lasmiditan
200 mg
(n=1258)

Any TEAE 13.5% 25.4% 36.2% 40.6%

Dizziness 2.5% 9.5% 15.4% 17.1%

Paresthesia 1.4% 3.5% 6.5% 7.4%

Somnolence 1.8% 4.3% 6.1% 7.0%

Fatigue 1.2% 2.9% 4.0% 4.8%

Nausea 2.8% 3.2% 4.1% 4.2%

Muscular

Weakness
0.2% 0.9% 1.4% 2.2%

Hypoesthesia 0.2% 0.6% 1.3% 2.1%
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Source: Integrated safety data from SAMURAI and SPARTAN trials.[10]

A network meta-analysis suggests that while triptans may have higher odds ratios for pain

freedom and relief at 2 hours compared to lasmiditan and CGRP antagonists, lasmiditan is

associated with the highest risk of any adverse events among these newer treatments.[5][11]

Experimental Protocols
Lasmiditan Phase 3 Program (SAMURAI and SPARTAN)
The SAMURAI (NCT02439320) and SPARTAN (NCT02605174) trials were randomized,

double-blind, placebo-controlled studies with a similar design.[4][12]

Patient Population: Adults with a history of migraine for at least one year, experiencing 3 to 8

migraine attacks per month, and a Migraine Disability Assessment (MIDAS) score of ≥11

(indicating at least moderate disability).[12] The SPARTAN trial included patients with

cardiovascular risk factors.[13]

Intervention: Patients were randomized to receive a single oral dose of lasmiditan (50 mg

[SPARTAN only], 100 mg, or 200 mg) or placebo to be taken within 4 hours of migraine onset

of at least moderate severity.[10]

Primary Endpoints:

Proportion of patients who were headache pain-free at 2 hours post-dose.[4]

Proportion of patients free from their most bothersome symptom (MBS) at 2 hours post-

dose.[4] The MBS was chosen by the patient from nausea, photophobia, or phonophobia.

Secondary Endpoints: Included assessments of pain relief, sustained pain freedom, and

disability.[3]

Data Collection: Patients used an electronic diary to record their symptoms and the time of

medication intake.[12]

Comparator Trials (General Methodologies)
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Triptan Trials (e.g., Sumatriptan, Eletriptan, Rizatriptan): Pivotal trials were typically

randomized, double-blind, placebo-controlled studies in adults with a diagnosis of migraine

with or without aura. The primary efficacy endpoints were often headache relief (reduction to

mild or no pain) or pain freedom at 2 or 4 hours post-dose.[6][7][14]

Gepant Trials (e.g., Ubrogepant - ACHIEVE I & II, Rimegepant): These were also

randomized, double-blind, placebo-controlled trials. The co-primary endpoints for the

ACHIEVE trials were pain freedom at 2 hours and absence of the most bothersome

symptom at 2 hours.[8][15] Rimegepant trials also assessed similar primary outcomes.[9]

Mandatory Visualizations
Signaling Pathway of Lasmiditan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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